Cas no 89660-25-3 (1-Methyl-3-phenyl-5-chloroimidazo(4,5-b)pyridine-2-thione)

1-Methyl-3-phenyl-5-chloroimidazo(4,5-b)pyridine-2-thione structure
89660-25-3 structure
Product Name:1-Methyl-3-phenyl-5-chloroimidazo(4,5-b)pyridine-2-thione
CAS No:89660-25-3
MF:C13H10ClN3S
MW:275.756599903107
CID:2683622
Update Time:2023-08-07

1-Methyl-3-phenyl-5-chloroimidazo(4,5-b)pyridine-2-thione Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-3-phenyl-5-chloroimidazo(4,5-b)pyridine-2-thione
    • 5-Chloro-1-methyl-3-phenyl-1H-imidazo(4,5-b)pyridine-2(3H)-thione
    • 1H-Imidazo(4,5-b)pyridine-2(3H)-thione, 5-chloro-1-methyl-3-phenyl-
    • 2H-Imidazo(4,5-b)pyridine-2-thione, 1,3-dihydro-5-chloro-1-methyl-3-phenyl-
    • 5-Chloro-1-methyl-3-phenyl-1H-imidazo[4,5-b]pyridine-2(3H)-thione
    • 5-Chloro-1-methyl-3-phenyl-1,3-dihydro-2H-imidazo[4,5-b]pyridine-2-thione
    • Inchi: 1S/C13H10ClN3S/c1-16-10-7-8-11(14)15-12(10)17(13(16)18)9-5-3-2-4-6-9/h2-8H,1H3
    • InChI Key: HEEBAJBZRQZWHV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(N=1)N(C1C=CC=CC=1)C(N2C)=S
    • BRN: 5057962

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 332
  • Topological Polar Surface Area: 51.5
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd